Cas no 25840-35-1 (Adenosine,2-fluoro-N-methyl- (8CI,9CI))
25840-35-1 structure
Product Name:Adenosine,2-fluoro-N-methyl- (8CI,9CI)
CAS No:25840-35-1
MF:C11H14FN5O4
MW:299.258365154266
CID:280659
PubChem ID:272931
Update Time:2025-04-19
Adenosine,2-fluoro-N-methyl- (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Adenosine,2-fluoro-N-methyl- (8CI,9CI)
- 2-[2-fluoro-6-(methylamino)purin-9-yl]-5-(hydroxymethyl)oxolane-3,4-diol
- 2-fluoro-N6-methyl-adenosine
- 2-fluoro-n-methyl-9-pentofuranosyl-9h-purin-6-amine
- 2-Fluoro-N-methyladenosine
- AC1L6SHI
- AC1Q4O6O
- AR-1E1793
- NSC117662
- DTXSID70297743
- 25840-35-1
- NSC-117662
-
- Inchi: 1S/C11H14FN5O4/c1-13-8-5-9(16-11(12)15-8)17(3-14-5)10-7(20)6(19)4(2-18)21-10/h3-4,6-7,10,18-20H,2H2,1H3,(H,13,15,16)
- InChI Key: CCGMKKAAACRDJF-UHFFFAOYSA-N
- SMILES: FC1N=C(C2=C(N=1)N(C=N2)C1C(C(C(CO)O1)O)O)NC
Computed Properties
- Exact Mass: 299.10312
- Monoisotopic Mass: 299.102982
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 381
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 126
Experimental Properties
- Density: 1.94
- Boiling Point: 712.4°Cat760mmHg
- Flash Point: 384.6°C
- Refractive Index: 1.791
- PSA: 125.55
- LogP: -1.30840
Adenosine,2-fluoro-N-methyl- (8CI,9CI) Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
25840-35-1 (Adenosine,2-fluoro-N-methyl- (8CI,9CI)) Related Products
- 146-78-1(2-Fluoroadenosine)
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- 21679-14-1(Fludarabine)
- 21679-12-9(2-Fluoro-2’-deoxyadenosine)
- 57821-29-1(heparin-like substance: sulodexide*sodium from bo)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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